Cas no 124439-88-9 ((2S,4S)-4-(benzyloxy)pentan-2-ol)

(2S,4S)-4-(benzyloxy)pentan-2-ol structure
124439-88-9 structure
Product Name:(2S,4S)-4-(benzyloxy)pentan-2-ol
CAS No:124439-88-9
MF:C12H18O2
MW:194.270123958588
MDL:MFCD33550484
CID:1220100
PubChem ID:13130017
Update Time:2025-04-20

(2S,4S)-4-(benzyloxy)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 4-(phenylmethoxy)-, (2S,4S)-
    • (2S,4S)-4-(benzyloxy)pentan-2-ol
    • G57246
    • EN300-8981611
    • 124439-88-9
    • MDL: MFCD33550484
    • Inchi: 1S/C12H18O2/c1-10(13)8-11(2)14-9-12-6-4-3-5-7-12/h3-7,10-11,13H,8-9H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: ZDGYZKNTFSWSEU-QWRGUYRKSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H](C)C[C@H](C)O

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

(2S,4S)-4-(benzyloxy)pentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8981611-0.05g
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124439-88-9 95.0%
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Enamine
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Enamine
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(2S,4S)-4-(benzyloxy)pentan-2-ol
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Enamine
EN300-8981611-10.0g
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Enamine
EN300-8981611-1g
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